Cas no 69723-91-7 (2-BROMO-3,4-DINITROTHIOPHENE)

• Product Name: 2-BROMO-3,4-DINITROTHIOPHENE
• CAS No: 69723-91-7
• MF: C₄HBrN₂O₄S
• MW: 253.030738592148
• CID: 974092
• PubChem ID: 21658773
• Update Time: 2025-04-19

2-BROMO-3,4-DINITROTHIOPHENE Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-3,4-DINITROTHIOPHENE
• 2-bromo-3,4-dinitro-thiophene
• 69723-91-7
• SCHEMBL11132145
• DTXSID80616643

• Inchi： 1S/C4HBrN2O4S/c5-4-3(7(10)11)2(1-12-4)6(8)9/h1H
• InChI Key： LCLLDGIGXHMJPL-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CS1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 251.88404g/mol
• Monoisotopic Mass: 251.88404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 120Ų